Cas no 1270516-29-4 (3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol)

• Product Name: 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol
• CAS No: 1270516-29-4
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 6413328
• PubChem ID: 126971199
• Update Time: 2025-06-07

3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol
• 1270516-29-4
• EN300-1986268

• Inchi： 1S/C9H10ClF2NO/c10-9-6(12)2-1-5(11)8(9)7(13)3-4-14/h1-2,7,14H,3-4,13H2
• InChI Key： AXYNUPIGLYEZCJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(CCO)N)F)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol

Introduction to 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol (CAS No. 1270516-29-4)

3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1270516-29-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates both aromatic and aliphatic moieties, making it a versatile intermediate in the synthesis of more complex molecules.

The presence of an amino group and a chloro-substituted difluorophenyl ring in the molecular framework of 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol imparts distinct reactivity and functionality. The amino group can participate in various chemical reactions such as condensation, acylation, and coupling reactions, which are fundamental in the synthesis of bioactive molecules. On the other hand, the chloro-substituted difluorophenyl ring introduces electron-withdrawing effects and can influence the electronic properties of the molecule, making it a valuable component in designing molecules with specific pharmacological profiles.

In recent years, there has been growing interest in the development of novel compounds that exhibit enhanced binding affinity and selectivity towards biological targets. The structural features of 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol make it a promising candidate for further exploration in this area. Specifically, the combination of an amino group and a halogenated aromatic ring has been shown to improve interactions with biological receptors, which is crucial for developing effective therapeutic agents.

One of the most compelling aspects of 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol is its potential role as a building block in medicinal chemistry. Researchers have utilized similar molecular scaffolds to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. The unique electronic distribution and steric environment provided by the chloro-difluorophenyl moiety can be fine-tuned to optimize interactions with specific biological targets. This flexibility makes it an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry have further enhanced the utility of 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol in drug discovery. Molecular modeling studies have demonstrated that this compound can effectively bind to various protein targets by forming multiple hydrogen bonds and hydrophobic interactions. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. The ability to predictably modify the structure of this compound has opened up new avenues for developing next-generation therapeutics.

The synthesis of 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nucleophilic substitution reactions at the chloro-substituted ring followed by functional group transformations at the aliphatic chain. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications. The availability of efficient synthetic routes has made this compound more accessible for researchers working on drug discovery projects.

From a regulatory perspective, 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol (CAS No. 1270516-29-4) is subject to standard guidelines for chemical substances used in pharmaceutical research. Compliance with safety protocols ensures that researchers can handle this compound without compromising their health or laboratory environment. The growing body of literature on this compound underscores its importance as a tool in modern drug development.

In conclusion, 3-amino-3-(2-chloro-3,6-difluorophenyl)propan-1-ol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as an intermediate in drug synthesis and its suitability for structure-based drug design make it a valuable asset for researchers working on novel therapeutics. As computational methods continue to evolve, the utility of this compound is expected to expand further, contributing to the development of innovative treatments for various diseases.